Cas no 31860-00-1 (4-bromo-1,2,3-benzothiadiazole)
31860-00-1 structure
Product Name:4-bromo-1,2,3-benzothiadiazole
CAS No:31860-00-1
MF:C6H3BrN2S
MW:215.070418596268
CID:1448847
PubChem ID:13248533
Update Time:2025-04-20
4-bromo-1,2,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole, 4-bromo-
- 4-bromo-1,2,3-benzothiadiazole
- 31860-00-1
- 4-bromobenzothiadiazole
- EN300-1720017
- SCHEMBL2273232
- DB-396478
-
- Inchi： 1S/C6H3BrN2S/c7-4-2-1-3-5-6(4)8-9-10-5/h1-3H
- InChI Key： JOTJVGRMHKCMFF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1N=NS2
Computed Properties
- Exact Mass: 213.92009
- Monoisotopic Mass: 213.92003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
4-bromo-1,2,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1720017-0.05g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 0.05g |
$202.0 | 2023-09-20 | |
| Enamine | EN300-1720017-0.1g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 0.1g |
$301.0 | 2023-09-20 | |
| Enamine | EN300-1720017-0.25g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 0.25g |
$431.0 | 2023-09-20 | |
| Enamine | EN300-1720017-0.5g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 0.5g |
$679.0 | 2023-09-20 | |
| Enamine | EN300-1720017-1.0g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 1g |
$871.0 | 2023-06-04 | |
| Enamine | EN300-1720017-2.5g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 2.5g |
$1707.0 | 2023-09-20 | |
| Enamine | EN300-1720017-5.0g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 5g |
$2525.0 | 2023-06-04 | |
| Enamine | EN300-1720017-10.0g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 10g |
$3746.0 | 2023-06-04 | |
| Enamine | EN300-1720017-1g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 1g |
$871.0 | 2023-09-20 | |
| Enamine | EN300-1720017-5g |
4-bromo-1,2,3-benzothiadiazole |
31860-00-1 | 95% | 5g |
$2525.0 | 2023-09-20 |
4-bromo-1,2,3-benzothiadiazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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